![molecular formula C12H14BrNO4S B7342990 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid](/img/structure/B7342990.png)
3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid, also known as Bscb or CP-544439, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid is not fully understood, but it is believed to act through the inhibition of specific enzymes and proteins involved in cell growth and inflammation. This compound has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a protein complex that plays a role in the regulation of immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted inhibition and analysis of specific pathways. Additionally, this compound has been shown to have low toxicity in animal models, making it a relatively safe compound to use in experimental settings. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid. One area of interest is the development of this compound analogs with improved solubility and specificity for specific enzymes and proteins. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in a variety of medical conditions. Finally, the potential use of this compound as a drug delivery system for targeted therapies is an area of interest for future research.
Synthesis Methods
3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid can be synthesized using a multi-step process involving the reaction of 4-bromobenzenesulfonyl chloride with cyclobutanone to produce 3-(4-bromophenylsulfonyl)cyclobutanone. The resulting compound is then reacted with methylamine to produce this compound.
Scientific Research Applications
3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid has been studied for its potential therapeutic applications in a variety of medical conditions, including cancer, inflammation, and pain. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Inflammation research has also shown promising results, with this compound demonstrating the ability to reduce inflammation in animal models. Additionally, this compound has been studied for its potential use as a pain reliever.
properties
IUPAC Name |
3-[(4-bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO4S/c1-14(10-6-8(7-10)12(15)16)19(17,18)11-4-2-9(13)3-5-11/h2-5,8,10H,6-7H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASPVRFUDDRVHPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC(C1)C(=O)O)S(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.